Cas no 2227749-12-2 (rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol)

• Product Name: rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol
• CAS No: 2227749-12-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6240531
• PubChem ID: 165686640
• Update Time: 2025-07-17

rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol
• 2227749-12-2
• EN300-1798314
• rac-5-[(1R,2R)-2-(aminomethyl)cyclopropyl]-3-methoxybenzene-1,2-diol

• Inchi： 1S/C11H15NO3/c1-15-10-4-6(3-9(13)11(10)14)8-2-7(8)5-12/h3-4,7-8,13-14H,2,5,12H2,1H3/t7-,8-/m0/s1
• InChI Key： PONVYVMWQBPOPV-YUMQZZPRSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)[C@@H]1C[C@H]1CN)O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.7Ų

Additional information on rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol

Recent Advances in the Study of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol (CAS: 2227749-12-2)

The compound rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol (CAS: 2227749-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol, which contribute to its ability to interact with specific biological targets. The compound's cyclopropyl and aminomethyl groups are particularly noteworthy, as they enhance its binding affinity and selectivity. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and chiral resolution, to produce enantiomerically pure forms of the compound, thereby improving its pharmacological properties.

In vitro and in vivo studies have demonstrated that rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol exhibits promising activity against a range of pathological conditions. Notably, it has shown efficacy in modulating neurotransmitter systems, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. Additionally, its antioxidant and anti-inflammatory properties have been investigated in the context of neurodegenerative diseases and chronic inflammatory conditions.

Mechanistic studies have revealed that the compound acts through multiple pathways, including the inhibition of key enzymes involved in oxidative stress and inflammation. For instance, it has been shown to suppress the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), both of which are implicated in inflammatory responses. Furthermore, its ability to cross the blood-brain barrier (BBB) enhances its potential as a therapeutic agent for central nervous system (CNS) disorders.

Despite these promising findings, challenges remain in the development of rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, may offer solutions to some of these challenges.

In conclusion, rac-5-(1R,2R)-2-(aminomethyl)cyclopropyl-3-methoxybenzene-1,2-diol represents a promising compound with diverse therapeutic potential. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its applications in various disease models. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the development of this compound into a viable therapeutic agent.